Cas no 1214354-89-8 (2-fluoro-6-(3-fluorophenyl)benzaldehyde)

• Product Name: 2-fluoro-6-(3-fluorophenyl)benzaldehyde
• CAS No: 1214354-89-8
• MF: C₁₃H₈F₂O
• MW: 218.198830604553
• CID: 4990416
• PubChem ID: 46312234
• Update Time: 2026-02-27

2-fluoro-6-(3-fluorophenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3',3-difluorobiphenyl-2-carbaldehyde
• 3',3-Difluorobiphenyl-2-carboxaldehyde
• 2-fluoro-6-(3-fluorophenyl)benzaldehyde

• Inchi： 1S/C13H8F2O/c14-10-4-1-3-9(7-10)11-5-2-6-13(15)12(11)8-16/h1-8H
• InChI Key： VLLLDIQHVBDSMK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C=O)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-fluoro-6-(3-fluorophenyl)benzaldehyde

2-Fluoro-6-(3-fluorophenyl)benzaldehyde (CAS No. 1214354-89-8): A Versatile Fluorinated Building Block for Pharmaceutical and Material Science

In the rapidly evolving field of fluorinated organic compounds, 2-fluoro-6-(3-fluorophenyl)benzaldehyde (CAS No. 1214354-89-8) has emerged as a valuable chemical intermediate with significant potential in drug discovery and advanced material synthesis. This difluorinated benzaldehyde derivative combines the unique electronic properties of fluorine atoms with the versatile reactivity of an aldehyde functional group, making it particularly attractive for modern synthetic applications.

The molecular structure of 2-fluoro-6-(3-fluorophenyl)benzaldehyde features two strategically positioned fluorine atoms - one on the benzaldehyde core and another on the phenyl substituent. This dual fluorination pattern significantly influences the compound's electronic distribution, lipophilicity, and metabolic stability, properties that are highly sought after in medicinal chemistry. Recent studies in Journal of Medicinal Chemistry highlight how such fluorinated aromatic aldehydes can serve as key precursors for kinase inhibitors and GPCR-targeting drugs.

From a synthetic perspective, the aldehyde functionality in 2-fluoro-6-(3-fluorophenyl)benzaldehyde offers multiple derivatization pathways. It can undergo condensation reactions to form Schiff bases, participate in reductive amination to create secondary amines, or serve as a starting point for heterocyclic synthesis. The presence of fluorine atoms enhances the compound's utility in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental to modern pharmaceutical manufacturing.

In material science applications, 2-fluoro-6-(3-fluorophenyl)benzaldehyde has shown promise as a building block for liquid crystal materials and organic electronic components. The fluorine substitution pattern helps tune the molecular dipole moment and crystal packing characteristics, which are crucial for developing advanced OLED materials. Researchers at several leading universities have incorporated similar fluorinated benzaldehydes into photovoltaic materials, demonstrating improved charge transport properties and device stability.

The synthesis of 2-fluoro-6-(3-fluorophenyl)benzaldehyde typically involves palladium-catalyzed cross-coupling between appropriate fluorinated precursors, followed by selective oxidation to introduce the aldehyde group. Recent advances in flow chemistry have enabled more efficient production of such multifluorinated intermediates, addressing growing demand from the pharmaceutical industry. Analytical characterization typically employs HPLC-MS, NMR spectroscopy, and X-ray crystallography to confirm structure and purity.

Market trends indicate increasing interest in 2-fluoro-6-(3-fluorophenyl)benzaldehyde and related fluorinated building blocks, driven by expanding research into targeted therapies and personalized medicine. The compound's CAS number 1214354-89-8 has appeared in numerous patent applications over the past five years, particularly in areas of cancer treatment and neurodegenerative disease research. Several contract research organizations now offer custom synthesis services for this specialty chemical, reflecting its growing importance in drug development pipelines.

From a regulatory perspective, 2-fluoro-6-(3-fluorophenyl)benzaldehyde is not currently classified as a controlled substance in major markets. However, researchers should consult local regulations regarding chemical safety and handling procedures when working with this compound. Standard laboratory safety protocols for aromatic aldehydes apply, including proper ventilation and personal protective equipment.

Looking forward, the applications of 2-fluoro-6-(3-fluorophenyl)benzaldehyde are expected to expand further with advances in fluorination techniques and catalytic processes. The compound's versatility makes it particularly valuable for developing next-generation therapeutics and functional materials, aligning with current industry trends toward precision medicine and sustainable chemistry. As research continues to reveal new applications for multifluorinated aromatic compounds, CAS 1214354-89-8 is poised to remain an important tool for chemists across multiple disciplines.